Cas no 2229393-05-7 (tert-butyl N-{4-[2-(fluorosulfonyl)ethyl]-2-methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-[2-(fluorosulfonyl)ethyl]-2-methylphenyl}carbamate
• CAS No: 2229393-05-7
• MF: C₁₄H₂₀FNO₄S
• MW: 317.376306533813
• CID: 5820841
• PubChem ID: 165870571
• Update Time: 2025-06-09

tert-butyl N-{4-[2-(fluorosulfonyl)ethyl]-2-methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2229393-05-7
• EN300-1884516
• tert-butyl N-{4-[2-(fluorosulfonyl)ethyl]-2-methylphenyl}carbamate

• Inchi： 1S/C14H20FNO4S/c1-10-9-11(7-8-21(15,18)19)5-6-12(10)16-13(17)20-14(2,3)4/h5-6,9H,7-8H2,1-4H3,(H,16,17)
• InChI Key： LOWZKOPPSUDNQZ-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC(=C(C)C=1)NC(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 317.10970745g/mol
• Monoisotopic Mass: 317.10970745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-{4-[2-(fluorosulfonyl)ethyl]-2-methylphenyl}carbamate

Introduction to tert-butyl N-{4-[2-(fluorosulfonyl)ethyl]-2-methylphenyl}carbamate (CAS No. 2229393-05-7)

tert-butyl N-{4-[2-(fluorosulfonyl)ethyl]-2-methylphenyl}carbamate, with the CAS number 2229393-05-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of carbamates, which are widely used in various pharmaceutical and chemical applications. The presence of a fluorosulfonyl group and a tert-butyl protecting group in its structure makes it particularly interesting for researchers exploring new drug candidates and chemical intermediates.

The molecular formula of tert-butyl N-{4-[2-(fluorosulfonyl)ethyl]-2-methylphenyl}carbamate is C₁₆H₁₉FNO₄S, and its molecular weight is approximately 358.38 g/mol. The compound's structure includes a tert-butyl group, which is known for its steric hindrance and stability, making it an excellent protecting group in organic synthesis. The fluorosulfonyl group, on the other hand, introduces unique reactivity and electronic properties, which can be leveraged in the design of new molecules with specific biological activities.

In recent years, there has been a growing interest in the development of compounds with fluorinated moieties due to their enhanced pharmacological properties. Fluorine atoms can significantly alter the physicochemical properties of molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. The presence of the fluorosulfonyl group in tert-butyl N-{4-[2-(fluorosulfonyl)ethyl]-2-methylphenyl}carbamate makes it a promising candidate for drug discovery efforts aimed at improving drug efficacy and reducing side effects.

The synthesis of tert-butyl N-{4-[2-(fluorosulfonyl)ethyl]-2-methylphenyl}carbamate typically involves multi-step processes, including the formation of the carbamate linkage and the introduction of the fluorosulfonyl group. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yields and purity, facilitating its use in various research applications. For instance, one common synthetic route involves the reaction of 4-(2-chloroethyl)-2-methylaniline with tert-butyl chloroformate followed by nucleophilic substitution with potassium fluoride to introduce the fluorosulfonyl group.

In terms of biological activity, preliminary studies have shown that tert-butyl N-{4-[2-(fluorosulfonyl)ethyl]-2-methylphenyl}carbamate exhibits promising inhibitory effects on specific enzymes and receptors. For example, it has been reported to have potent activity against certain kinases involved in signal transduction pathways, which are often implicated in various diseases such as cancer and inflammatory disorders. These findings suggest that this compound could serve as a lead molecule for the development of new therapeutic agents targeting these pathways.

Beyond its potential as a drug candidate, tert-butyl N-{4-[2-(fluorosulfonyl)ethyl]-2-methylphenyl}carbamate also holds value as an intermediate in organic synthesis. Its unique structure makes it a versatile building block for constructing more complex molecules with tailored properties. Researchers have utilized this compound as a starting material for synthesizing derivatives with enhanced biological activities or improved pharmacokinetic profiles.

The safety profile of tert-butyl N-{4-[2-(fluorosulfonyl)ethyl]-2-methylphenyl}carbamate is an important consideration for both research and industrial applications. While detailed toxicological studies are still ongoing, preliminary data indicate that this compound exhibits low toxicity at relevant concentrations. However, standard precautions should be taken when handling this compound to ensure laboratory safety.

In conclusion, tert-butyl N-{4-[2-(fluorosulfonyl)ethyl]-2-methylphenyl}carbamate (CAS No. 2229393-05-7) is a promising compound with a wide range of potential applications in medicinal chemistry and organic synthesis. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and drug discovery.